Cas no 1211505-65-5 ({thieno2,3-cpyridin-2-yl}methanol)

• Product Name: {thieno2,3-cpyridin-2-yl}methanol
• CAS No: 1211505-65-5
• MF: C₈H₇NOS
• MW: 165.212280511856
• MDL: MFCD18453120
• CID: 4577958
• PubChem ID: 46785001
• Update Time: 2025-06-10

{thieno2,3-cpyridin-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-2-methanol
• {thieno[2,3-c]pyridin-2-yl}methanol
• {thieno2,3-cpyridin-2-yl}methanol
• Z1198727572
• thieno[2,3-c]pyridin-2-ylmethanol
• 1211505-65-5
• EN300-300590
• AKOS006371009
• AT32279
• SCHEMBL11173875

• MDL： MFCD18453120
• Inchi： 1S/C8H7NOS/c10-5-7-3-6-1-2-9-4-8(6)11-7/h1-4,10H,5H2
• InChI Key： TWZNEKSPIZTKCX-UHFFFAOYSA-N
• SMILES： C1=NC=CC2C=C(CO)SC1=2

Computed Properties

• Exact Mass: 165.02483502g/mol
• Monoisotopic Mass: 165.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.4Ų

Additional information on {thieno2,3-cpyridin-2-yl}methanol

Thieno[2,3-c]pyridin-2-yl Methanol: A Comprehensive Overview

The compound with CAS No. 1211505-65-5, commonly referred to as thieno[2,3-c]pyridin-2-yl methanol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. The thieno[2,3-c]pyridine core of this molecule is a bicyclic structure consisting of a pyridine ring fused with a thiophene ring, creating a unique aromatic system. The presence of the hydroxymethyl group (-CH₂OH) at the 2-position of the thienopyridine ring further enhances its chemical reactivity and biological potential.

Recent studies have highlighted the importance of thieno[2,3-c]pyridin-2-yl methanol in drug discovery efforts. Researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The molecule's ability to interact with key biological targets, such as kinases and receptors, has made it a valuable tool in medicinal chemistry.

One of the most intriguing aspects of thieno[2,3-c]pyridin-2-yl methanol is its structural flexibility. The thienopyridine core allows for various substitution patterns, enabling chemists to modify the molecule to optimize its pharmacokinetic properties. For instance, recent advancements in synthetic methodologies have enabled the preparation of derivatives with improved solubility and bioavailability. These derivatives are currently being evaluated in preclinical models to assess their efficacy and safety profiles.

In terms of synthesis, thieno[2,3-c]pyridin-2-yl methanol can be prepared through a variety of routes. One common approach involves the cyclization of appropriately substituted precursors under acidic or basic conditions. For example, the reaction of 6-chloropyridinethione with aldehydes or ketones has been reported to yield thienopyridine derivatives. The introduction of the hydroxymethyl group can be achieved through nucleophilic substitution or hydroxylation reactions, depending on the specific starting materials and reaction conditions.

The physical properties of thieno[2,3-c]pyridin-2-yl methanol are also worth noting. Its molecular weight is approximately 184 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate but is poorly soluble in water. These properties make it suitable for use in organic synthesis but may pose challenges in formulation development for pharmaceutical applications.

From an analytical standpoint, thieno[2,3-c]pyridin-2-yl methanol can be characterized using a range of spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for determining the molecule's structure and purity. The proton NMR spectrum typically shows signals corresponding to the aromatic protons and the hydroxymethyl group, while the carbon NMR provides insights into the electronic environment of the carbons in the thienopyridine ring.

Recent research has also focused on understanding the biological activity of thieno[2,3-c]pyridin-2-yl methanol and its derivatives. In vitro assays have demonstrated that certain analogs possess potent inhibitory activity against enzymes such as tyrosine kinases and histone deacetylases (HDACs). These findings suggest that the compound could serve as a lead for developing novel anti-cancer agents. Additionally, studies have shown that thieno[2,3-c]pyridin-2-yl methanol exhibits anti-inflammatory properties by modulating cytokine production in immune cells.

Another area of interest is the role of thieno[2,3-c]pyridin-2-yl methanol in materials science. The aromaticity and electron-withdrawing nature of the thienopyridine ring make it a promising candidate for use in organic electronics. Researchers have explored its potential as an electron transport material in organic light-emitting diodes (OLEDs) and photovoltaic devices. Preliminary results indicate that derivatives of this compound could improve device efficiency by enhancing charge carrier mobility.

In conclusion, thieno[2,3-c]pyridin-2-yl methanol is a versatile compound with significant potential in multiple fields. Its unique structure, combined with its favorable chemical properties, makes it an attractive target for further research and development. As ongoing studies continue to uncover new applications for this molecule, it is likely to play an increasingly important role in both academic and industrial settings.